Cas no 93668-46-3 (1H-Imidazole-1-propanenitrile, 4-methyl-)

• Product Name: 1H-Imidazole-1-propanenitrile, 4-methyl-
• CAS No: 93668-46-3
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 752590
• PubChem ID: 54542063
• Update Time: 2025-04-19

1H-Imidazole-1-propanenitrile, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanenitrile, 4-methyl-
• 3-(4-methylimidazol-1-yl)propanenitrile
• 3-(4-Methyl-1H-imidazol-1-yl)propanenitrile
• 93668-46-3
• DTXSID80712098
• SCHEMBL672623

• Inchi： 1S/C7H9N3/c1-7-5-10(6-9-7)4-2-3-8/h5-6H,2,4H2,1H3
• InChI Key： ZDXJTSHYJBUDAK-UHFFFAOYSA-N
• SMILES： N1(C=NC(C)=C1)CCC#N

Computed Properties

• Exact Mass: 135.08
• Monoisotopic Mass: 135.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0